Cas no 130-60-9 (Phenol,2-cyclohexyl-4,6-dinitro-, sodium salt (1:1))

• Product Name: Phenol,2-cyclohexyl-4,6-dinitro-, sodium salt (1:1)
• CAS No: 130-60-9
• MF: C₁₂H₁₃N₂NaO₅
• MW: 288.231794118881
• CID: 178664
• PubChem ID: 8539
• Update Time: 2025-04-19

Phenol,2-cyclohexyl-4,6-dinitro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenol,2-cyclohexyl-4,6-dinitro-, sodium salt (1:1)
• sodium,2-cyclohexyl-4,6-dinitrophenolate
• DTXSID70156280
• 130-60-9
• 2-CYCLOHEXYL-4,6-DINITROPHENOL, SODIUM SALT

• Inchi： 1S/C12H14N2O5.Na/c15-12-10(8-4-2-1-3-5-8)6-9(13(16)17)7-11(12)14(18)19;/h6-8,15H,1-5H2;/q;+1/p-1
• InChI Key： ZPJNODIYCJVPHX-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C1C(=CC(=CC=1C1CCCCC1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 288.07229
• Monoisotopic Mass: 288.07221580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 109.34